2-Ethoxythiophene
Overview
Description
2-Ethoxythiophene is a chemical compound with the molecular formula C6H8OS . It is used in various applications due to its unique properties .
Synthesis Analysis
Thiophene derivatives, including 2-Ethoxythiophene, have been synthesized using various methods. One such method is the autopolymerization reaction, which is commonly used for the synthesis of polythiophenes using halogenated thiophene derivatives . Another method involves the condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis .Molecular Structure Analysis
The molecular weight of 2-Ethoxythiophene is 128.19 . Its InChI code is 1S/C6H8OS/c1-2-7-6-4-3-5-8-6/h3-5H,2H2,1H3 and the InChI key is VYDVLDNLTSOBLM-UHFFFAOYSA-N .Chemical Reactions Analysis
The autopolymerization reaction of 2-bromo-3-methoxythiophene, a similar compound to 2-Ethoxythiophene, has been studied. The reaction products and mechanism were analyzed using UV-Vis, electron spin resonance (ESR), gas chromatography/mass spectrometry (GC/MS), elemental analysis, NMR, and FT-IR spectroscopy .Physical And Chemical Properties Analysis
2-Ethoxythiophene has a molecular weight of 128.19 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
- Biologically Active Compounds : Thiophene-based analogs, including 2-Ethoxythiophene, have captured the interest of scientists due to their potential as biologically active compounds . Researchers explore their pharmacological effects and evaluate their potential as drug candidates.
- Anticancer Agents : 2-Butylthiophene, a derivative of thiophene, serves as a raw material in the synthesis of anticancer agents . Investigating the properties of 2-Ethoxythiophene may reveal similar potential.
Medicinal Chemistry and Drug Development
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
2-Ethoxythiophene is a derivative of thiophene, a five-membered heterocyclic compound with one sulfur atom . Thiophene derivatives have been recognized as a potential class of biologically active compounds . They play a crucial role in medicinal chemistry to develop advanced compounds with a variety of biological effects . .
Mode of Action
Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . The interaction of 2-Ethoxythiophene with its targets and the resulting changes would depend on the specific biological context and the nature of the target molecule.
Biochemical Pathways
Thiophene derivatives are known to interact with a variety of biochemical pathways due to their diverse pharmacological properties . The downstream effects of these interactions would depend on the specific pathway and the biological context.
Result of Action
The molecular and cellular effects of 2-Ethoxythiophene’s action would depend on its specific targets and the nature of its interaction with these targets. Given the diverse pharmacological properties of thiophene derivatives, the effects could range from modulation of cellular signaling pathways to direct cytotoxic effects .
properties
IUPAC Name |
2-ethoxythiophene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8OS/c1-2-7-6-4-3-5-8-6/h3-5H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VYDVLDNLTSOBLM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CS1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20321027 |
Source
|
| Record name | 2-ethoxythiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20321027 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethoxythiophene | |
CAS RN |
36448-24-5 |
Source
|
| Record name | NSC368008 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=368008 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-ethoxythiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20321027 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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